Cas no 889942-31-8 (Benzenamine,2-[1-(2-phenylethyl)-4-piperidinyl]-)

• Product Name: Benzenamine,2-[1-(2-phenylethyl)-4-piperidinyl]-
• CAS No: 889942-31-8
• MF: C₁₉H₂₄N₂
• MW: 280.407264709473
• CID: 714307
• PubChem ID: 25417271
• Update Time: 2025-04-19

Benzenamine,2-[1-(2-phenylethyl)-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-[1-(2-phenylethyl)-4-piperidinyl]-
• 2-[1-(2-phenylethyl)piperidin-4-yl]aniline
• 4-(2-AMINOPHENYL)-1-PHENETHYLPIPERIDINE
• 2-(1-PHENETHYLPIPERIDIN-4-YL)ANILINE
• 2-(1-phenethyl-piperidin-4-yl)-phenylamine
• 2-[1-(2-phenylethyl)-4-piperidinyl]aniline
• AB43233
• DTXSID10649606
• A843031
• 889942-31-8
• 2-[1-(2-phenylethyl)-4-piperidyl]aniline

• MDL： MFCD08061152
• Inchi： 1S/C19H24N2/c20-19-9-5-4-8-18(19)17-11-14-21(15-12-17)13-10-16-6-2-1-3-7-16/h1-9,17H,10-15,20H2
• InChI Key： BOQIXJJMWCIXRD-UHFFFAOYSA-N
• SMILES： N1(CCC2C=CC=CC=2)CCC(C2C=CC=CC=2N)CC1

Computed Properties

• Exact Mass: 280.19400
• Monoisotopic Mass: 280.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 29.3A^2

Experimental Properties

• Density: 1.069
• Boiling Point: 415.5°C at 760 mmHg
• Flash Point: 188.5°C
• Refractive Index: 1.595
• PSA: 29.26000
• LogP: 4.21000